Cas no 2012683-70-2 (1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2012683-70-2
• MF: C₁₀H₁₁BrClNO₂S
• MW: 324.621839761734
• CID: 6136535
• PubChem ID: 165747155
• Update Time: 2025-06-08

1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride
• 2012683-70-2
• 1-[2-(5-bromopyridin-2-yl)ethyl]cyclopropane-1-sulfonyl chloride
• EN300-1143381

• Inchi： 1S/C10H11BrClNO2S/c11-8-1-2-9(13-7-8)3-4-10(5-6-10)16(12,14)15/h1-2,7H,3-6H2
• InChI Key： ZXUNOXCIAMSHKK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CCC1(CC1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 322.93824g/mol
• Monoisotopic Mass: 322.93824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride

Introduction to 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2012683-70-2)

1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2012683-70-2) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential applications in contemporary research.

The molecular structure of 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride is particularly noteworthy. It consists of a cyclopropane ring attached to a sulfonyl chloride group, with a substituted pyridine moiety linked via an ethyl chain. The presence of the bromine atom on the pyridine ring adds further complexity and reactivity to the molecule, making it an attractive candidate for various chemical transformations.

In terms of chemical properties, 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride is highly reactive due to the electrophilic nature of the sulfonyl chloride group. This functional group readily undergoes nucleophilic substitution reactions, allowing for the introduction of various functional groups onto the molecule. Additionally, the bromine atom on the pyridine ring can be readily substituted or eliminated, providing multiple avenues for synthetic manipulation.

The synthesis of 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride has been extensively studied in recent years. One common approach involves the reaction of 5-bromopyridine with an appropriate alkylating agent to form the intermediate alkylated pyridine derivative. Subsequent treatment with a sulfonyl chloride reagent yields the desired product. This synthetic route is highly efficient and can be adapted to produce large quantities of the compound for industrial applications.

Recent advancements in medicinal chemistry have highlighted the potential of 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride as a key intermediate in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. These findings have opened new avenues for drug discovery and development.

In addition to its medicinal applications, 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride has also found use in materials science. The unique combination of functional groups in this molecule makes it suitable for the synthesis of advanced polymers and materials with tailored properties. For example, researchers have explored its use in the development of conductive polymers and nanomaterials, which have potential applications in electronics and energy storage.

The environmental impact and safety profile of 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride are important considerations for both industrial and academic settings. While detailed toxicological studies are ongoing, preliminary data suggest that proper handling and storage practices can minimize any potential risks associated with its use. It is recommended that users follow standard safety guidelines when working with this compound to ensure a safe laboratory environment.

In conclusion, 1-2-(5-bromopyridin-2-yl)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2012683-70-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, synthetic organic chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.